Cas no 1805048-79-6 (4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805048-79-6
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881629
• Update Time: 2025-06-13

4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-3-1-2(5(9)10)4(6(14)15-3)7(11,12)13/h1,5H
• InChI Key： ZTCGFZMTZQAZQM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine

4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805048-79-6): A Comprehensive Overview of Its Properties and Applications

The compound 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805048-79-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring difluoromethyl, fluoro, iodo, and trifluoromethyl substituents, makes it a valuable intermediate for synthesizing advanced functional materials and bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and industry trends.

One of the most notable aspects of 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine is its role in the development of next-generation agrochemicals. With the growing demand for sustainable and high-performance crop protection solutions, researchers are increasingly focusing on fluorinated pyridines due to their enhanced bioactivity and environmental stability. The presence of multiple fluorine atoms in this compound contributes to its lipophilicity, which is crucial for improving the penetration and efficacy of agrochemical formulations. This aligns with the current industry trend toward fluorine-containing pesticides and herbicides, which are often searched for in academic and industrial databases.

In the pharmaceutical sector, 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine serves as a key building block for drug discovery. The incorporation of fluorine atoms into drug molecules is a well-established strategy to enhance metabolic stability, bioavailability, and binding affinity. This compound's iodo and trifluoromethyl groups provide versatile sites for further functionalization, enabling the synthesis of targeted therapeutics. Recent studies have explored its potential in developing kinase inhibitors and antiviral agents, topics that frequently appear in scientific literature and patent filings.

From a synthetic chemistry perspective, the compound's reactivity and selectivity make it a valuable tool for cross-coupling reactions and heterocyclic chemistry. The iodo substituent, in particular, facilitates palladium-catalyzed couplings, such as Suzuki-Miyaura and Sonogashira reactions, which are widely used in medicinal and materials chemistry. Researchers and chemists often search for pyridine derivatives and fluorinated building blocks to optimize their synthetic routes, making this compound a topic of interest in online forums and research publications.

Environmental and regulatory considerations also play a role in the compound's applications. As the chemical industry shifts toward greener practices, the development of eco-friendly fluorinated compounds has become a priority. 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine is being evaluated for its environmental footprint, including biodegradability and toxicity profiles. This aligns with the increasing number of searches for sustainable fluorochemicals and green chemistry alternatives, reflecting broader societal concerns about environmental impact.

In conclusion, 4-(Difluoromethyl)-6-fluoro-2-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805048-79-6) is a multifaceted compound with significant potential across multiple industries. Its structural features and reactivity make it a valuable asset for researchers working on agrochemicals, pharmaceuticals, and advanced materials. By addressing current trends such as fluorine in drug design, sustainable chemistry, and high-performance agrochemicals, this compound remains at the forefront of scientific innovation. As interest in fluorinated pyridines continues to grow, this compound is poised to play a pivotal role in shaping future technologies and applications.